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Compound of Interest

Compound Name: Phenylcarbylamine chloride

CAS No.: 622-44-6

Cat. No.: B1201521

Get Quote

Abstract: This technical guide provides an in-depth analysis of phenylcarbylamine chloride
(CAS 622-44-6), also known as phenyl isocyanide dichloride. Intended for researchers,

chemists, and drug development professionals, this document details the compound's core

physical and chemical properties, explores its significant reactivity as a potent electrophile, and

offers practical, field-proven experimental protocols for its synthesis and safe handling. The

guide emphasizes the causality behind its chemical behavior, grounded in its unique molecular

structure, and serves as an authoritative resource for its application in advanced organic

synthesis.

Compound Identification and Nomenclature
Phenylcarbylamine chloride is an organochlorine compound with a variety of synonyms used

across chemical literature and commercial suppliers. Accurate identification is crucial for both

procurement and safety.

Systematic IUPAC Name: 1,1-dichloro-N-phenylmethanimine[1]
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Common Names: Phenylcarbylamine chloride, Phenyl isocyanide dichloride[2][3], N-

Phenylcarbonimidic dichloride[4][5]

Other Synonyms: N-(Dichloromethylene)aniline, Phenyliminophosgene, N-

Phenylimidophosgene[1][4][5]

CAS Number: 622-44-6[4][6]

Molecular Formula: C₇H₅Cl₂N[4][6]

Molecular Weight: 174.02 g/mol [1][6][7]

InChI Key: TTWWZVGVBRPHLE-UHFFFAOYSA-N[4][7]

SMILES: C1=CC=C(C=C1)N=C(Cl)Cl[1][7]

Physical and Chemical Properties
Phenylcarbylamine chloride is typically a pale yellow, oily liquid at room temperature,

characterized by a potent, onion-like odor.[5][7][8] Its physical state is temperature-dependent,

with a melting point just below standard room temperature. It is non-combustible but may

decompose upon heating to produce corrosive and toxic fumes, including hydrogen chloride

and nitrogen oxides.[5][8]

Table 1: Physical Properties of Phenylcarbylamine Chloride
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Property Value Source(s)

Appearance
Colorless to pale yellow oily

liquid
[4][5][8]

Odor Strong, onion-like [2][7][8]

Melting Point 19.5 °C [7][9]

Boiling Point
210 °C @ 760 mmHg 103-106

°C @ 30-31 mmHg
[2][6][9][10]

Density 1.265 g/cm³ at 25 °C [1][8][10]

Refractive Index (n20/D) 1.571 [8][9][10]

Flash Point 79 °C (174.2 °F) - closed cup [6][9][10]

Solubility

Insoluble and slowly

decomposed in water; Soluble

in alcohol

[5][7][8][11]

Stability

Stable under recommended

storage conditions (2-8°C, inert

gas).[10] Slowly decomposes

at room temperature, which

can lead to pressure buildup in

sealed containers.[8][11]

Chemical Reactivity and Synthetic Utility
The reactivity of phenylcarbylamine chloride is dominated by the electrophilic character of

the carbon atom in the dichloromethanimine (-N=CCl₂) group. The two chlorine atoms are

excellent leaving groups, making the compound a powerful synthetic intermediate for

introducing the C=N-Ph moiety.

Electrophilicity and Nucleophilic Substitution
The core of its utility stems from its function as an N-phenylcarbonimidoylating agent. It readily

reacts with a wide range of nucleophiles.[4] This reactivity is analogous to that of phosgene,

earning it the synonym "phenyliminophosgene."
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Reaction with Amines: Primary and secondary amines attack the electrophilic carbon,

displacing the chlorine atoms to form substituted carbodiimides or guanidines, respectively.

This is a cornerstone reaction for peptide coupling and heterocycle synthesis.

Reaction with Alcohols and Water: Alcohols react to form isoureas, while water causes slow

hydrolysis to the corresponding formamide (formanilide) and hydrochloric acid.[11] This

moisture sensitivity necessitates handling under anhydrous conditions.[4][6]

Incompatibilities: The compound is highly incompatible with strong oxidizing agents,

alcohols, and water.[8][11] Vigorous or explosive reactions have been reported with ethers

like diisopropyl ether, particularly in the presence of metal salts.[8][11]

Below is a generalized workflow illustrating the reaction of phenylcarbylamine chloride with a

primary amine to yield a carbodiimide, a vital functional group in organic chemistry.
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Caption: Reaction of Phenylcarbylamine Chloride with a Primary Amine.

Spectroscopic Profile
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While detailed spectral analyses are not broadly published, the structure of

phenylcarbylamine chloride allows for the prediction of its key spectroscopic features, which

are essential for reaction monitoring and quality control.

¹³C NMR: A characteristic signal is expected in the low-field region (typically >140 ppm) for

the N=CCl₂ carbon due to the deshielding effects of the two chlorine atoms and the nitrogen

atom. Aromatic signals would appear in the typical 120-150 ppm range.

¹H NMR: The spectrum would be dominated by signals in the aromatic region (approx. 7.0-

7.6 ppm) corresponding to the protons on the phenyl group.

IR Spectroscopy: A strong absorption band is anticipated in the 1660-1700 cm⁻¹ region,

characteristic of the C=N double bond stretch.

Mass Spectrometry: The molecular ion peak (m/z) would be observed at approximately 173.

The isotopic pattern would be highly characteristic due to the presence of two chlorine atoms

(³⁵Cl and ³⁷Cl), showing prominent M, M+2, and M+4 peaks with a relative intensity ratio of

approximately 9:6:1.

Experimental Protocols
Extreme caution must be exercised when handling this compound. All work must be conducted

in a certified chemical fume hood by trained personnel.

Protocol: Synthesis via Chlorination of Phenyl
Isothiocyanate[2]
This protocol describes a common laboratory-scale synthesis. The causality for this reaction

lies in the ability of elemental chlorine to oxidatively add across the C=S bond of the

isothiocyanate, followed by elimination to form the final product.

Materials:

Phenyl isothiocyanate (C₆H₅NCS)

Chloroform (CHCl₃)
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Chlorine gas (Cl₂)

Round bottom flask with gas inlet tube

Ice-water bath

Distillation apparatus

Procedure:

Dissolve 15 g of phenyl isothiocyanate in 20 g of chloroform in the round bottom flask.

Cool the reaction mixture in an ice-water bath.

Bubble chlorine gas through the solution for approximately 2 hours. The reaction is

exothermic and cooling is critical.

Monitor the reaction progress. The reaction is considered complete when the color of the

mixture becomes a persistent greenish-yellow.

Stop the chlorine flow.

First, distill off the chloroform and any sulfur dichloride byproduct at atmospheric pressure.

Purify the remaining residue by fractional distillation under reduced pressure, collecting the

fraction boiling between 103-106 °C at 31 mmHg.[2]

The expected yield is 80-90% of a pale yellow, oily liquid.[2]

Protocol: Safe Handling and Storage
Phenylcarbylamine chloride is highly toxic and corrosive.[4][7] Adherence to strict safety

protocols is mandatory.

Personal Protective Equipment (PPE):

Wear chemical-resistant gloves (e.g., butyl rubber), a flame-retardant lab coat, and splash-

proof chemical safety goggles.[10]
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A full-face shield is highly recommended.[10]

Use a respirator with a suitable filter for organic vapors and acid gases (e.g., type ABEK

EN14387).[10]

Handling:

Always handle this compound within a certified chemical fume hood to avoid inhalation of its

highly toxic vapors.[12]

Avoid all contact with skin and eyes.[5] Effects of contact or inhalation may be delayed.[5]

Use only under anhydrous conditions and preferably under an inert atmosphere (e.g.,

nitrogen or argon) to prevent decomposition.[6]

Keep away from heat, sparks, and open flames.[6][12]

Ground all equipment to prevent static discharge.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[4][6]

Recommended storage temperature is 2-8°C.[9][10]

Store away from incompatible materials such as strong oxidizing agents, water, and

alcohols.[8][12]

Due to the risk of decomposition and pressure buildup, containers should be inspected

periodically.[5][8] Store locked up.[6]

Safety and Toxicology Profile
Phenylcarbylamine chloride is classified as a highly hazardous substance. It was formerly

investigated as a chemical warfare agent ("K-Stoff") due to its potent lachrymatory and irritant

effects.[3]

Toxicity: Highly toxic and may be fatal if inhaled, swallowed, or absorbed through the skin.[5]

[8] It is a potent lachrymator and strongly irritates the skin and mucous membranes.[5][7]
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Health Effects: Inhalation can cause severe respiratory irritation, coughing, difficulty

breathing, and potentially fatal pulmonary edema.[7] Skin and eye contact will cause severe

irritation and possible chemical burns.[6][7]

Table 2: GHS Hazard Information

Hazard Class Code Statement Source(s)

Acute Toxicity, Oral H302 Harmful if swallowed [7]

Acute Toxicity,

Inhalation
H331 Toxic if inhaled [6][10]

Skin

Corrosion/Irritation
H315 Causes skin irritation [6][10]

Serious Eye

Damage/Irritation
H319

Causes serious eye

irritation
[6][10]

STOT Single

Exposure
H335

May cause respiratory

irritation
[10]

Physical Hazard H227 Combustible liquid [6]

Applications in Research and Development
Despite its hazards, phenylcarbylamine chloride is a valuable reagent in specialized

synthetic applications.

Heterocyclic Chemistry: It serves as a precursor for various nitrogen-containing

heterocycles. For example, it has been used in the synthesis of 5-halo-1-phenyltetrazoles.

Dealkylation Reactions: It has been cited for its utility in the dealkylation of cyclic tertiary

amines.[13]

Biochemical Probes: It exhibits spectral interactions with cytochrome P-450, suggesting its

potential use as a probe in biochemical studies of enzyme systems.[10]
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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